Cas no 61500-82-1 (Carbamic chloride, methylpentyl-)

• Product Name: Carbamic chloride, methylpentyl-
• CAS No: 61500-82-1
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 477019
• PubChem ID: 15209943
• Update Time: 2025-07-22

Carbamic chloride, methylpentyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, methylpentyl-
• N-methyl-N-pentylcarbamoyl chloride
• SCHEMBL9699184
• DTXSID10570062
• AKOS018446156
• EN300-4322262
• OCDPLMCWDJXNTG-UHFFFAOYSA-N
• 61500-82-1
• Methyl(pentyl)carbamyl chloride

• Inchi： 1S/C7H14ClNO/c1-3-4-5-6-9(2)7(8)10/h3-6H2,1-2H3
• InChI Key： OCDPLMCWDJXNTG-UHFFFAOYSA-N
• SMILES： ClC(N(C)CCCCC)=O

Computed Properties

• Exact Mass: 163.07652
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic chloride, methylpentyl-

Carbamic Chloride, Methylpentyl-: A Comprehensive Overview

Carbamic chloride, methylpentyl-, also known by its CAS number 61500-82-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of carbamic acid, with a specific structure that includes a methylpentyl group attached to the nitrogen atom. The molecular formula of this compound is C6H13NOCl, and it exists as a colorless liquid with a pungent odor. Its physical properties, such as boiling point and density, make it suitable for use in various chemical processes.

The synthesis of carbamic chloride, methylpentyl- typically involves the reaction of methylpentylamine with phosgene or thionyl chloride. This reaction generates the corresponding carbamate intermediate, which is then further processed to yield the final product. The reaction conditions, including temperature and pressure, play a crucial role in ensuring high purity and yield of the compound. Recent advancements in catalytic methods have improved the efficiency of this synthesis process, making it more environmentally friendly and cost-effective.

Carbamic chloride, methylpentyl- finds extensive applications in the field of organic synthesis. It serves as an intermediate in the production of various pharmaceuticals, agrochemicals, and specialty chemicals. One of its notable uses is in the synthesis of carbamate esters, which are widely used as intermediates in drug development. For instance, it has been employed in the production of certain antibiotics and anti-inflammatory agents. The versatility of this compound lies in its ability to undergo nucleophilic substitution reactions with alcohols or amines, leading to the formation of diverse products.

In recent years, researchers have explored the potential of carbamic chloride, methylpentyl- in advanced materials science. Studies have shown that this compound can be used as a precursor for synthesizing polyurethanes with enhanced mechanical properties. Polyurethanes are widely used in industries such as automotive manufacturing, construction, and textiles due to their flexibility and durability. By incorporating derivatives of carbamic chloride, scientists have developed novel polyurethane formulations that exhibit improved resistance to environmental factors like UV radiation and temperature fluctuations.

The environmental impact of using carbamic chloride-based compounds has also been a topic of interest among researchers. Traditional methods for producing carbamate esters often involve the use of hazardous solvents and generate significant amounts of waste. However, recent studies have focused on developing green chemistry approaches to minimize these environmental concerns. For example, solvent-free reactions or the use of biodegradable solvents have been proposed to reduce the ecological footprint associated with the synthesis and application of methylpentyl carbamic chloride.

In terms of safety considerations, handling carbamic chloride-based compounds requires adherence to standard laboratory protocols due to their reactive nature. Proper ventilation and personal protective equipment are essential when working with these chemicals to prevent exposure to harmful vapors or skin contact. Despite these precautions, ongoing research aims to develop safer handling methods and alternative compounds that retain the beneficial properties while reducing potential hazards.

The future outlook for methylpentyl carbamic chloride appears promising as researchers continue to uncover new applications and improve existing processes. With advancements in catalysis and green chemistry practices, this compound is expected to play an even more significant role in various industries ranging from pharmaceuticals to advanced materials science.